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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

diiron nonacarbonyl (Fe₂(CO)₉) as a versatile precursor in the synthesis of a variety of iron

complexes. Diiron nonacarbonyl serves as a more reactive and safer alternative to the volatile

and highly toxic iron pentacarbonyl (Fe(CO)₅) for generating Fe(0) species.[1][2] Its

applications range from the synthesis of discrete organometallic complexes to the formation of

iron-based nanoparticles.

Synthesis of (Diene)Fe(CO)₃ Complexes
Diiron nonacarbonyl is a widely used reagent for the synthesis of (diene)iron tricarbonyl

complexes. The Fe(CO)₃ moiety can act as a protecting group for the diene, preventing its

participation in reactions like Diels-Alder cycloadditions and hydrogenation.[3] The general

reaction involves the displacement of CO ligands and the coordination of the diene to the iron

center.

General Reaction Scheme: Fe₂(CO)₉ + diene → (diene)Fe(CO)₃ + Fe(CO)₅ + CO

This protocol details the synthesis of (cyclobutadiene)iron tricarbonyl from cis-3,4-

dichlorocyclobutene and diiron nonacarbonyl, as adapted from Organic Syntheses.[4]

Experimental Workflow:
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Reagents:
- cis-3,4-Dichlorocyclobutene

- Diiron Nonacarbonyl
- Anhydrous Benzene

Reaction Setup:
- 3-necked flask with condenser

- Mechanical stirrer
- N₂ atmosphere

 Add
Reaction:

- Heat to 50-55 °C
- Stir for ~6 hours

- Monitor CO evolution

 Heat
Workup:

- Filter through Filtercel
- Wash residue with pentane

- Evaporate solvents

 Cool & Filter
Purification:

- Fractional distillation
  under reduced pressure

 Transfer
Product:

(Cyclobutadiene)iron
Tricarbonyl

 Collect

Click to download full resolution via product page

Caption: Workflow for the synthesis of (Cyclobutadiene)iron Tricarbonyl.

Materials:

cis-3,4-Dichlorocyclobutene (20 g, 0.16 mol)

Diiron nonacarbonyl (Fe₂(CO)₉) (approx. 140 g, 0.385 mol)

Anhydrous benzene (125 mL)

Pentane

Filtercel

Equipment:

500-mL three-necked flask

Oil bath

Condenser

Mechanical stirrer

Nitrogen gas supply

Buchner funnel and filtration apparatus

Fractional distillation apparatus

Procedure:
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In a well-ventilated fume hood, equip a 500-mL three-necked flask with a condenser and a

mechanical stirrer. Immerse the flask in an oil bath.

Introduce cis-3,4-dichlorocyclobutene (20 g) and anhydrous benzene (125 mL) into the flask.

Flush the apparatus with nitrogen.

Add an initial portion of diiron nonacarbonyl (25 g) and commence stirring while heating the

mixture to 50–55 °C.

Carbon monoxide evolution should be observed. As the rate of gas evolution subsides

(typically after 15 minutes), add another 8 g portion of diiron nonacarbonyl.

Continue the portion-wise addition of diiron nonacarbonyl until CO evolution ceases. The

total amount of Fe₂(CO)₉ required will be approximately 140 g, and the total reaction time will

be around 6 hours.[4]

After the reaction is complete, stir the mixture at 50 °C for an additional hour.

Allow the reaction mixture to cool to room temperature and filter it with suction through a pad

of Filtercel.

Wash the residue in the Buchner funnel thoroughly with pentane until the washings are

colorless. Caution: The insoluble residue can be pyrophoric upon drying and should be

immediately quenched with water before disposal.[4]

Combine the filtrates and evaporate the pentane and most of the benzene using a water

aspirator.

Transfer the residual liquid to a distillation flask and perform fractional distillation under

reduced pressure.

Collect the pale yellow oil of cyclobutadieneiron tricarbonyl.

Quantitative Data:
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Parameter Value Reference

Yield 13.8–14.4 g (45–46%) [4]

Boiling Point 47 °C (3 mm Hg) [4]

(Benzylideneacetone)iron tricarbonyl is a useful reagent for transferring the Fe(CO)₃ unit to

other organic substrates.[2] It is prepared by the reaction of diiron nonacarbonyl with

benzylideneacetone.[2][5]

Reaction Scheme:

Fe₂(CO)₉

(bda)Fe(CO)₃

Benzylideneacetone

Fe(CO)₅ + CO Byproducts

Click to download full resolution via product page

Caption: Synthesis of (bda)Fe(CO)₃ from Diiron Nonacarbonyl.

General Procedure: While a detailed, step-by-step protocol with specific yields is not readily

available in the provided search results, the synthesis is typically carried out by refluxing diiron

nonacarbonyl with benzylideneacetone in a solvent like diethyl ether.[5] The product is a red

solid.

Characterization Data:

Spectroscopic
Technique

Wavenumbers
(cm⁻¹)

Solvent Reference

Infrared (IR)

Spectroscopy
2065, 2005, 1985 Cyclohexane [2][5]
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Synthesis of Iron Nanoparticles
Diiron nonacarbonyl is an effective precursor for the synthesis of iron nanoparticles through

thermal decomposition.[6] A significant challenge is the low solubility of Fe₂(CO)₉ in common

organic solvents. This can be overcome by reacting it with an amine, which forms a soluble

anionic iron carbonyl species that can then be decomposed to form nanoparticles.[7][8] This

method provides a safer alternative to the use of highly toxic and volatile Fe(CO)₅.[7]

This protocol describes a general method for preparing iron nanoparticles from diiron

nonacarbonyl by first forming a soluble amine complex.

Experimental Workflow:

Slurry of Fe₂(CO)₉
in high-boiling solvent Add Amine

Formation of soluble
anionic iron carbonyl

precursor solution

Thermolysis
(e.g., 180-280 °C)

under inert atmosphere
Iron Nanoparticles

Click to download full resolution via product page

Caption: Amine-assisted synthesis of iron nanoparticles from Fe₂(CO)₉.

General Procedure:

Diiron nonacarbonyl is slurried in a high-boiling point solvent.

An amine is added to the slurry, which reacts with the Fe₂(CO)₉ to form a soluble anionic iron

carbonyl species.[7]

The resulting precursor solution is then heated to a specific temperature (e.g., 180-280 °C)

under an inert atmosphere to induce thermal decomposition (thermolysis).

This thermolysis process yields well-defined iron nanoparticles.[8]

Quantitative Data: The size of the resulting iron nanoparticles can be controlled by varying the

reaction temperature.
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Reaction Temperature (°C)
Average Nanoparticle
Diameter (nm)

Reference

180 11.1 ± 2.0 [8]

280 7.2 ± 0.7 [8]

Other Synthetic Applications
Diiron nonacarbonyl is also employed in several other important synthetic transformations:

Synthesis of Allyl Iron(II) Derivatives: Through oxidative addition, Fe₂(CO)₉ reacts with allyl

bromide to yield an allyl iron(II) complex.[1] Reaction: Fe₂(CO)₉ + BrCH₂CH=CH₂ →

FeBr(CO)₃(C₃H₅) + CO + Fe(CO)₅

Noyori [3+2] Reaction: It is used in the synthesis of cyclopentadienones via a [2+3]-

cycloaddition from dibromoketones.[1]

These examples further illustrate the broad utility of diiron nonacarbonyl as a precursor in

organometallic and organic synthesis. The choice of reaction conditions, such as solvent and

temperature, can direct the reaction towards a variety of desired iron-containing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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